Cas no 918479-51-3 (3-{4-(2-phenylethyl)piperazin-1-ylmethyl}benzonitrile)

• Product Name: 3-{4-(2-phenylethyl)piperazin-1-ylmethyl}benzonitrile
• CAS No: 918479-51-3
• MF: C₂₀H₂₃N₃
• MW: 305.416724443436
• CID: 775115
• PubChem ID: 23968673
• Update Time: 2025-04-19

3-{4-(2-phenylethyl)piperazin-1-ylmethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[4-(2-phenylethyl)-1-piperazinyl]methyl]-
• 3-[[4-(2-phenylethyl)piperazin-1-yl]methyl]benzonitrile
• 918479-51-3
• 3-{[4-(2-phenylethyl)piperazin-1-yl]methyl}benzonitrile
• SCHEMBL2954622
• A1-05461
• Oprea1_506753
• F6807-9871
• DTXSID80635970
• AKOS040882647
• 3-{4-(2-phenylethyl)piperazin-1-ylmethyl}benzonitrile

• Inchi： 1S/C20H23N3/c21-16-19-7-4-8-20(15-19)17-23-13-11-22(12-14-23)10-9-18-5-2-1-3-6-18/h1-8,15H,9-14,17H2
• InChI Key： MFQLLNLEUJZWBO-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCN(CC2C=CC=C(C#N)C=2)CC1

Computed Properties

• Exact Mass: 305.189197746g/mol
• Monoisotopic Mass: 305.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines